Cas no 2097922-92-2 (3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole)

3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole is a heterocyclic sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a 1,2,5-thiadiazole core with a methoxybenzenesulfonyl-substituted pyrrolidine moiety, offering unique electronic and steric properties. The compound's sulfonamide group enhances binding affinity to biological targets, while the thiadiazole ring contributes to metabolic stability. This scaffold may serve as a versatile intermediate for designing enzyme inhibitors or receptor modulators. Its synthetic flexibility allows for further functionalization, making it valuable for structure-activity relationship studies. The methoxy group may influence solubility and pharmacokinetic properties, broadening its utility in drug discovery.
3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole structure
2097922-92-2 structure
Product name:3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
CAS No:2097922-92-2
MF:C13H15N3O4S2
MW:341.405900239944
CID:5468867

3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
    • 3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]oxy-1,2,5-thiadiazole
    • 3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
    • Inchi: 1S/C13H15N3O4S2/c1-19-11-4-2-3-5-12(11)22(17,18)16-7-6-10(9-16)20-13-8-14-21-15-13/h2-5,8,10H,6-7,9H2,1H3
    • InChI Key: RDKBPCUNFBOCAS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1OC)(N1CCC(C1)OC1C=NSN=1)(=O)=O

Computed Properties

  • Exact Mass: 341.05039832 g/mol
  • Monoisotopic Mass: 341.05039832 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 118
  • Molecular Weight: 341.4

3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6562-1622-20μmol
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6562-1622-50mg
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
50mg
$160.0 2023-09-08
Life Chemicals
F6562-1622-1mg
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
1mg
$54.0 2023-09-08
Life Chemicals
F6562-1622-4mg
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
4mg
$66.0 2023-09-08
Life Chemicals
F6562-1622-5μmol
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6562-1622-40mg
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
40mg
$140.0 2023-09-08
Life Chemicals
F6562-1622-25mg
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
25mg
$109.0 2023-09-08
Life Chemicals
F6562-1622-20mg
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
20mg
$99.0 2023-09-08
Life Chemicals
F6562-1622-2μmol
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6562-1622-30mg
3-{[1-(2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole
2097922-92-2
30mg
$119.0 2023-09-08

Additional information on 3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole

Comprehensive Overview of 3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole (CAS No. 2097922-92-2)

3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole (CAS No. 2097922-92-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound combines a 1,2,5-thiadiazole core with a pyrrolidin-3-yloxy linker and a 2-methoxybenzenesulfonyl moiety, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in sulfonamide derivatives and thiadiazole-based compounds, particularly in the context of kinase inhibition and antibacterial agents. Researchers are actively exploring the structure-activity relationship (SAR) of such molecules to optimize their efficacy. The presence of the methoxybenzenesulfonyl group in this compound suggests potential interactions with biological targets, such as enzyme active sites or protein receptors, which are critical for therapeutic development.

From a synthetic chemistry perspective, 2097922-92-2 exemplifies the versatility of modern organic synthesis techniques. Its preparation likely involves multi-step reactions, including sulfonylation, cyclization, and ether formation, which are frequently discussed in academic and industrial forums. The compound's molecular weight and lipophilicity also make it a subject of interest in ADME (Absorption, Distribution, Metabolism, Excretion) studies, a hot topic in pharmacokinetics research.

In the realm of computational chemistry, 3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole has been modeled for molecular docking simulations to predict its binding affinity with various biological targets. This aligns with the increasing demand for AI-driven drug discovery tools, which are revolutionizing the pharmaceutical industry. Searches for terms like "thiadiazole derivatives in drug design" and "sulfonamide pharmacokinetics" reflect the compound's relevance in contemporary research.

Environmental and green chemistry considerations are also pertinent when discussing 2097922-92-2. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, a trend driven by global emphasis on eco-friendly manufacturing. The compound's potential biodegradability and toxicity profile are additional areas of exploration, particularly in light of stringent regulatory guidelines for chemical safety.

In summary, 3-{[1-(2-Methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-1,2,5-thiadiazole represents a compelling case study in medicinal chemistry and material science. Its structural complexity and functional diversity position it as a valuable scaffold for future innovations. As the scientific community continues to probe its properties, this compound is poised to contribute to advancements in therapeutic agents, catalysis, and beyond.

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